Cas no 1354925-73-7 (4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
• CAS No: 1354925-73-7
• MF: C₁₉H₁₈ClN₃O₃
• MW: 371.817523479462
• MDL: MFCD21335696
• CID: 5149849
• Update Time: 2026-03-03

4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)-

• MDL： MFCD21335696
• Inchi： 1S/C19H18ClN3O3/c1-24-16-8-11(9-17(25-2)18(16)26-3)14-10-15(23-19(21)22-14)12-6-4-5-7-13(12)20/h4-10H,1-3H3,(H2,21,22,23)
• InChI Key： FWBBOEFKASXMOG-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC(OC)=C(OC)C(OC)=C2)=CC(C2=CC=CC=C2Cl)=N1

Additional information on 4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine

Introduction to 4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine (CAS No. 1354925-73-7)

4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine, with the CAS number 1354925-73-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, including a chlorophenyl and a trimethoxyphenyl substituent. These functional groups contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine is composed of a pyrimidine ring system with specific substituents that enhance its pharmacological properties. The presence of the chlorophenyl group imparts lipophilicity, which can improve cell membrane permeability and enhance bioavailability. Meanwhile, the trimethoxyphenyl group introduces additional hydrophobicity and can influence receptor binding affinity, making the compound a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of 4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine has also been investigated for its anticancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be developed into a novel anticancer drug.

The pharmacokinetic profile of 4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine has also been studied to assess its suitability for clinical use. Animal models have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicity studies indicate that it has a low toxicity profile at therapeutic doses, suggesting that it may be safe for human use.

In terms of chemical synthesis, several methods have been reported for the preparation of 4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine. One common approach involves the reaction of 2-amino-4-chloropyrimidine with 3,4,5-trimethoxybenzaldehyde followed by condensation with 2-chlorobenzaldehyde. This multistep synthesis process allows for the controlled introduction of the desired functional groups and ensures high purity and yield.

The potential applications of 4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine extend beyond its anti-inflammatory and anticancer properties. Researchers are also exploring its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary data suggest that this compound may have the ability to protect neurons from oxidative stress and promote neurogenesis, which could have significant implications for the treatment of these debilitating conditions.

In conclusion, 4-(2-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine (CAS No. 1354925-73-7) is a multifaceted compound with promising therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further research and development in various medical fields. Ongoing studies are likely to uncover additional applications and refine its clinical utility in the coming years.